Cas no 2168342-63-8 (2-(3-methylbutyl)-7H-pyrrolo2,3-dpyrimidin-4-amine)

• Product Name: 2-(3-methylbutyl)-7H-pyrrolo2,3-dpyrimidin-4-amine
• CAS No: 2168342-63-8
• MF: C₁₁H₁₆N₄
• MW: 204.271541595459
• CID: 5959689
• PubChem ID: 165855483
• Update Time: 2025-06-11

2-(3-methylbutyl)-7H-pyrrolo2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylbutyl)-7H-pyrrolo2,3-dpyrimidin-4-amine
• 2168342-63-8
• EN300-1582062
• 2-(3-methylbutyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine

• Inchi： 1S/C11H16N4/c1-7(2)3-4-9-14-10(12)8-5-6-13-11(8)15-9/h5-7H,3-4H2,1-2H3,(H3,12,13,14,15)
• InChI Key： GDJCGFCQGCISIS-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CN2)C(N)=NC=1CCC(C)C

Computed Properties

• Exact Mass: 204.137496527g/mol
• Monoisotopic Mass: 204.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.6Ų

Additional information on 2-(3-methylbutyl)-7H-pyrrolo2,3-dpyrimidin-4-amine

Compound CAS No. 2168342-63-8: 2-(3-Methylbutyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine

The compound with CAS number 2168342-63-8, known as 2-(3-methylbutyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyrimidines, which are heterocyclic structures combining pyrrole and pyrimidine rings. The presence of the 3-methylbutyl group introduces steric effects and potential bioavailability improvements, making it a promising candidate for drug development.

Recent studies have highlighted the potential of pyrrolopyrimidine derivatives in targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. The 7H-pyrrolo[2,3-d]pyrimidin core structure is particularly interesting due to its ability to interact with key biological targets such as kinases and proteases. Researchers have employed advanced computational methods, including molecular docking and dynamics simulations, to optimize the binding affinity of this compound to specific receptors.

The synthesis of 2-(3-methylbutyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine involves a multi-step process that typically begins with the preparation of the pyrrolopyrimidine scaffold. This is followed by functionalization at the 4-amino position with the 3-methylbutyl group. Recent advancements in catalytic asymmetric synthesis have enabled the construction of this molecule with high enantioselectivity, which is crucial for pharmacological applications.

In terms of physical properties, this compound exhibits moderate solubility in organic solvents and shows thermal stability up to 150°C. Its spectroscopic data, including UV-vis and NMR spectra, have been thoroughly characterized in recent publications. These studies provide insights into the electronic transitions and conformational flexibility of the molecule, which are critical for understanding its reactivity and bioavailability.

The biological evaluation of CAS No. 2168342-63-8 has revealed promising results in preclinical models. For instance, it has demonstrated potent inhibitory activity against several kinases implicated in cancer progression. Additionally, studies on its anti-inflammatory properties suggest potential applications in treating chronic inflammatory diseases such as arthritis.

One of the most exciting developments involving this compound is its role in drug delivery systems. Researchers have explored its use as a carrier for targeted drug delivery due to its ability to encapsulate hydrophobic drugs within its hydrophobic pockets. This innovative approach could significantly enhance the efficacy and reduce the side effects of various therapeutic agents.

In conclusion, CAS No. 2168342-63-8, or 2-(3-methylbutyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine, represents a cutting-edge molecule with vast potential in pharmaceutical research and development. Its unique structure, combined with recent advances in synthetic methodologies and biological applications, positions it as a key player in future therapeutic innovations.